Cas no 1780202-90-5 (8-Methylisoquinoline-3-carboxylic acid)

• Product Name: 8-Methylisoquinoline-3-carboxylic acid
• CAS No: 1780202-90-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5252889
• Update Time: 2025-11-02

8-Methylisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methylisoquinoline-3-carboxylic acid

• Inchi： 1S/C11H9NO2/c1-7-3-2-4-8-5-10(11(13)14)12-6-9(7)8/h2-6H,1H3,(H,13,14)
• InChI Key： RODWJFAJHPYDDH-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-Methylisoquinoline-3-carboxylic acid

Comprehensive Overview of 8-Methylisoquinoline-3-carboxylic acid (CAS No. 1780202-90-5): Properties, Applications, and Research Insights

8-Methylisoquinoline-3-carboxylic acid (CAS No. 1780202-90-5) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds widely studied for their diverse chemical and pharmacological properties. This compound, characterized by a methyl group at the 8-position and a carboxylic acid moiety at the 3-position of the isoquinoline backbone, has garnered significant attention in medicinal chemistry and material science due to its unique structural features and potential applications.

The growing interest in isoquinoline derivatives like 8-Methylisoquinoline-3-carboxylic acid is driven by their relevance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "isoquinoline carboxylic acid synthesis" or "8-Methylisoquinoline-3-carboxylic acid uses," reflecting its importance in synthetic organic chemistry and pharmaceutical research. Its CAS number (1780202-90-5) serves as a critical identifier for precise literature and commercial sourcing.

From a structural perspective, the presence of both a methyl group and a carboxylic acid functional group in 8-Methylisoquinoline-3-carboxylic acid allows for versatile chemical modifications. This makes it a valuable intermediate in the synthesis of more complex molecules, such as "isoquinoline-based fluorescent probes" or "metal-organic frameworks (MOFs)," which are trending topics in materials science. The compound’s ability to act as a ligand for transition metals has also been explored in catalysis and sensor development.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthetic routes for 8-Methylisoquinoline-3-carboxylic acid, addressing queries like "green synthesis of isoquinoline derivatives." Recent advancements in microwave-assisted and solvent-free methodologies have improved the efficiency of its production, reducing environmental impact. These innovations align with the broader demand for sustainable chemical processes in academia and industry.

Another area of interest is the compound’s potential biological activity. While not a drug itself, 8-Methylisoquinoline-3-carboxylic acid serves as a scaffold for designing molecules targeting enzymes like "PDE inhibitors" or "protein kinases," which are hot topics in neurodegenerative disease and cancer research. Its structural similarity to natural alkaloids further enhances its appeal in bioactive molecule design.

From a commercial standpoint, 8-Methylisoquinoline-3-carboxylic acid (CAS No. 1780202-90-5) is available through specialized chemical suppliers, often listed under keywords such as "high-purity isoquinoline carboxylic acids" or "custom heterocyclic building blocks." Quality control, including HPLC and NMR verification, is essential for ensuring its suitability in sensitive applications like pharmaceutical intermediates.

In summary, 8-Methylisoquinoline-3-carboxylic acid represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its relevance to current research trends, such as sustainable synthesis and targeted drug design, ensures its continued importance in scientific exploration. For researchers seeking detailed protocols or safety data, resources like "isoquinoline derivative spectral data" or "CAS 1780202-90-5 technical specifications" provide further insights into this versatile molecule.